Cas no 155638-80-5 (4-bromo-2,5-DMMA)

• Product Name: 4-bromo-2,5-DMMA
• CAS No: 155638-80-5
• MF: C₁₂H₁₈BrNO₂
• MW: 288.180822849274
• CID: 4605934
• Update Time: 2025-06-11

4-bromo-2,5-DMMA Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2,5-DMMA
• 1-(4-bromo-2,5-dimethoxyphenyl)-N-methylpropan-2-amine

• Inchi： 1S/C12H18BrNO2/c1-8(14-2)5-9-6-12(16-4)10(13)7-11(9)15-3/h6-8,14H,5H2,1-4H3
• InChI Key： GURVSGCCXMIFMQ-UHFFFAOYSA-N
• SMILES： C(C1=CC(OC)=C(Br)C=C1OC)C(NC)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Amphetamines and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines Amphetamines and derivatives

Additional information on 4-bromo-2,5-DMMA

Professional Introduction to Compound with CAS No. 155638-80-5 and Product Name: 4-bromo-2,5-DMMA

The compound with the CAS number 155638-80-5 and the product name 4-bromo-2,5-DMMA (4-bromo-2,5-dimethoxybenzamide) represents a significant advancement in the field of organic synthesis and pharmaceutical research. This compound has garnered considerable attention due to its versatile applications in medicinal chemistry, particularly in the development of novel therapeutic agents. The structural features of 4-bromo-2,5-DMMA, including its bromine substituent and methoxy groups, make it a valuable intermediate for synthesizing complex molecules with potential biological activity.

One of the most compelling aspects of 4-bromo-2,5-DMMA is its role as a building block in the synthesis of bioactive compounds. The presence of both bromine and methoxy functional groups provides multiple points for further chemical modification, enabling chemists to tailor the molecule for specific biological targets. Recent studies have highlighted its utility in the preparation of kinase inhibitors, which are crucial in treating various forms of cancer and inflammatory diseases. The ability to introduce additional functional groups while maintaining the core 4-bromo-2,5-DMMA scaffold allows for the exploration of diverse pharmacophores, enhancing the likelihood of discovering potent and selective drug candidates.

In the realm of medicinal chemistry, the development of new methodologies for constructing complex molecular architectures is paramount. The compound 4-bromo-2,5-DMMA has been employed in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental to modern drug discovery. These reactions facilitate the formation of carbon-carbon bonds under mild conditions, making them ideal for synthesizing large and intricate molecules. The bromine atom in 4-bromo-2,5-DMMA serves as an excellent handle for these transformations, allowing researchers to incorporate a wide range of substituents with high efficiency.

Furthermore, the methoxy groups in 4-bromo-2,5-DMMA contribute to its reactivity and stability under various synthetic conditions. These groups can participate in hydrogen bonding interactions, influencing both the physical properties of the compound and its biological behavior. For instance, modifications at these positions have been shown to modulate binding affinity to target proteins, a critical factor in drug design. The combination of these features makes 4-bromo-2,5-DMMA a versatile tool for medicinal chemists seeking to develop innovative therapeutic strategies.

Recent advancements in computational chemistry have also underscored the importance of 4-bromo-2,5-DMMA as a key intermediate. Molecular modeling studies have demonstrated that subtle changes in its structure can significantly impact its interaction with biological targets. By leveraging computational tools, researchers can predict how modifications will affect binding affinity and selectivity, accelerating the drug discovery process. This synergy between experimental synthesis and computational analysis has been instrumental in optimizing lead compounds derived from 4-bromo-2,5-DMMA, bringing us closer to developing effective treatments for a variety of diseases.

The pharmaceutical industry continues to rely on intermediates like 4-bromo-2,5-DMMA to streamline drug development pipelines. The compound’s well-documented synthetic pathways and favorable physicochemical properties make it an attractive choice for both academic and industrial researchers. Its role in generating novel scaffolds has led to several promising candidates entering clinical trials over the past decade. These successes underscore its enduring relevance and highlight the importance of continued investment in synthetic chemistry research.

In conclusion,4-bromo-2,5-DMMA (CAS No. 155638-80-5) stands as a cornerstone in modern pharmaceutical research due to its structural versatility and functional utility. Its applications span across multiple disciplines within organic synthesis and medicinal chemistry, making it indispensable for developing new therapeutic agents. As our understanding of biological systems grows more sophisticated,4-bromo-2,5-DMMA will undoubtedly continue to play a pivotal role in shaping the future of drug discovery and development.